
Palladium Oxalate: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palladium oxalate

Cat. No.: B11902113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for palladium oxalate. Given the limited availability of a dedicated Safety Data

Sheet (SDS) for this specific compound, this guide amalgamates available data for palladium
oxalate with information extrapolated from similar palladium compounds and general principles

of handling oxalate compounds. This document is intended to supplement, not replace,

institutional safety protocols and professional judgment.

Chemical and Physical Properties
Palladium oxalate is a salt of palladium(II) and oxalic acid. A summary of its known physical

and chemical properties is presented in Table 1.
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Property Value Reference

Chemical Formula C₂O₄Pd [1][2]

Molecular Weight 194.44 g/mol [3]

Appearance
Solid (specific color not widely

reported)
[2]

Melting Point 144 °C (decomposes)

Solubility
Information not readily

available

Storage Temperature
2-8°C under inert gas (e.g.,

Argon or Nitrogen)

Hazard Identification and GHS Classification
While a specific GHS classification for palladium oxalate is not universally available, based on

the hazards associated with palladium salts and oxalates, the following classifications are

inferred.

Pictograms:

Harmful: (Exclamation Mark)

Health Hazard: (Exploding Chest - for sensitization)

Irritant: (Exclamation Mark)

Signal Word:Warning

Hazard Statements (Inferred):

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.[4]
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H317: May cause an allergic skin reaction.[5]

H319: Causes serious eye irritation.[4]

H332: Harmful if inhaled.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[5]

Precautionary Statements (Inferred):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P264: Wash skin thoroughly after handling.[5]

P270: Do not eat, drink or smoke when using this product.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of water.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P333+P313: If skin irritation or rash occurs: Get medical advice/attention.

P342+P311: If experiencing respiratory symptoms: Call a POISON CENTER or

doctor/physician.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[5]

Toxicological Information
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Detailed toxicological studies on palladium oxalate are not readily available. The toxicological

profile is inferred from data on other palladium(II) salts and oxalates.

Metric Value Species Route Notes

LD50 (Oral) Not available - -

Harmful if

swallowed is

presumed based

on related

compounds.

LD50 (Dermal) Not available - -

Harmful in

contact with skin

is presumed.

LC50 (Inhalation) Not available - -

Harmful if

inhaled is

presumed.

Skin Irritation
Causes skin

irritation
- -

Inferred from

related palladium

compounds.[4]

Eye Irritation
Causes serious

eye irritation
- -

Inferred from

related palladium

compounds.[4]

Sensitization

May cause skin

and respiratory

sensitization

- -

A known hazard

for palladium

compounds.[5]

First-Aid Measures
In the event of exposure to palladium oxalate, the following first-aid measures should be

taken immediately.
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If

experiencing respiratory symptoms (e.g.,

shortness of breath, wheezing), seek immediate

medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. If

skin irritation or a rash develops, seek medical

attention.[5][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give small

quantities of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[5]

Fire-Fighting Measures
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Parameter Information

Flammability

Non-combustible solid. However, fine dust

particles may be flammable or explosive when

exposed to heat or flame.[8]

Suitable Extinguishing Media

Use extinguishing media appropriate for the

surrounding fire, such as dry chemical, carbon

dioxide, water spray, or alcohol-resistant foam.

[6]

Unsuitable Extinguishing Media
Do not use a heavy water stream, as it may

scatter the dust.

Specific Hazards Arising from the Chemical

Upon decomposition, it may emit toxic fumes,

including carbon monoxide, carbon dioxide, and

palladium oxides.

Protective Equipment and Precautions for

Firefighters

Wear a self-contained breathing apparatus

(SCBA) and full protective clothing to prevent

contact with skin and eyes.[5]

Accidental Release Measures
Aspect Procedure

Personal Precautions

Wear appropriate personal protective equipment

(PPE), including respiratory protection,

chemical-resistant gloves, safety goggles, and a

lab coat. Avoid breathing dust and prevent

contact with skin and eyes.[5]

Environmental Precautions
Prevent the material from entering drains,

sewers, or waterways.

Methods for Cleaning Up

Carefully sweep up the spilled solid material,

avoiding dust generation. Place the collected

material into a suitable, labeled container for

disposal. Clean the spill area with a damp cloth

or paper towels to remove any remaining

residue.
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Handling and Storage
Aspect Guidelines

Handling

Use only in a well-ventilated area, preferably in

a chemical fume hood. Avoid the formation of

dust. Wear appropriate PPE as described in

Section 8. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work

area.[5]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area. Store at 2-8°C under

an inert atmosphere (e.g., argon or nitrogen).

Keep away from incompatible materials such as

strong oxidizing agents and strong acids.

Exposure Controls and Personal Protection
Control Recommendation

Engineering Controls

Work in a well-ventilated area. A chemical fume

hood is highly recommended to minimize

inhalation exposure.

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[5]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber). Wear a lab coat or other protective

clothing to prevent skin contact.[6]

Respiratory Protection

If dust is generated and engineering controls are

not sufficient, use a NIOSH-approved particulate

respirator.

Hygiene Measures

Wash hands before breaks and at the end of the

workday. Handle in accordance with good

industrial hygiene and safety practices.[6]
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Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of palladium oxalate are

not widely published in standard safety literature. However, a general protocol for handling this

compound in a research setting would involve the following steps:

Risk Assessment: Before any experiment, conduct a thorough risk assessment, considering

the potential hazards of palladium oxalate and all other reagents involved.

Engineering Controls: All manipulations of solid palladium oxalate should be performed in a

certified chemical fume hood to prevent inhalation of dust.

Personal Protective Equipment: At a minimum, safety goggles, a lab coat, and chemical-

resistant gloves must be worn. For procedures with a higher risk of dust generation,

respiratory protection should be used.

Weighing: Weigh the solid in the fume hood. If a balance is not available inside the hood, use

a tared, sealed container to transport the material to and from the balance.

Dispensing and Reaction Setup: Add the palladium oxalate to the reaction vessel within the

fume hood. Ensure all equipment is properly assembled and secured.

Work-up and Purification: All subsequent steps, including quenching, extraction, and

purification, should be carried out with appropriate precautions, considering the potential for

palladium-containing byproducts.

Waste Disposal: All waste materials containing palladium oxalate or its derivatives must be

disposed of as hazardous waste according to institutional and local regulations.

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/product/b11902113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11902113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment and Control for Palladium Oxalate Handling

Hazard Identification and Risk Assessment

Control Measures

Safe Work Procedure

Emergency Procedures

Start: Plan to use
Palladium Oxalate

Identify Hazards:
- Harmful (swallow, skin, inhale)

- Skin/Eye Irritant
- Sensitizer (skin, respiratory)

Evaluate Risks:
- Exposure potential
- Severity of harm

Engineering Controls:
- Fume Hood
- Ventilation

Personal Protective Equipment:
- Goggles/Face Shield

- Gloves (Nitrile)
- Lab Coat

- Respirator (if needed)

Administrative Controls:
- SOPs

- Training
- Restricted Access

Handling:
- Weigh in hood

- Avoid dust
- Ground equipment

Storage:
- Cool, dry, ventilated

- 2-8°C, inert gas
- Tightly sealed

Spill Response:
- Evacuate
- Wear PPE

- Sweep carefully
- Collect for disposal

Exposure Response:
- Follow First-Aid

- Seek medical attention

Waste Disposal:
- Segregate as hazardous waste

- Follow institutional protocols

Click to download full resolution via product page

Caption: Risk assessment and control flowchart for handling palladium oxalate.
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Inferred Thermal Decomposition Pathway of Palladium Oxalate

Palladium(II) Oxalate
(C₂O₄Pd)

Heat (≥ 144 °C)

Palladium Metal
(Pd)

Carbon Dioxide
(CO₂)

Click to download full resolution via product page

Caption: Inferred thermal decomposition pathway of palladium oxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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